Cas no 2169395-96-2 (5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid)

5-(4-Chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid is a versatile heterocyclic compound featuring a pyrazole core substituted with a chloro-fluorophenyl group and a carboxylic acid functionality. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (carboxylic acid) groups enhances its utility in cross-coupling reactions and further derivatization. Its rigid aromatic framework contributes to stability, while the carboxylic acid moiety allows for easy functionalization into esters, amides, or other derivatives. This compound is particularly useful in the development of bioactive molecules, offering a balance of synthetic flexibility and structural diversity for targeted applications.
5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid structure
2169395-96-2 structure
Product Name:5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid
CAS No:2169395-96-2
MF:C10H6ClFN2O2
MW:240.61824464798
CID:6301417
PubChem ID:117353855
Update Time:2025-06-13

5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid
    • 2169395-96-2
    • EN300-1985402
    • Inchi: 1S/C10H6ClFN2O2/c11-5-1-2-6(7(12)3-5)8-4-9(10(15)16)14-13-8/h1-4H,(H,13,14)(H,15,16)
    • InChI Key: QAKYSEQUKOVEIC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)F)C1C=C(C(=O)O)NN=1

Computed Properties

  • Exact Mass: 240.0101833g/mol
  • Monoisotopic Mass: 240.0101833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66Ų

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Additional information on 5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid

5-(4-Chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic Acid (CAS No. 2169395-96-2): An Overview

5-(4-Chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2169395-96-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid is characterized by a pyrazole ring substituted with a 4-chloro-2-fluorophenyl group at the 5-position and a carboxylic acid group at the 3-position. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid has also shown promising antiviral activity. Research conducted by a team at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action is believed to involve the disruption of viral protein synthesis, thereby preventing viral replication and spread.

The anticancer potential of 5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid has also been explored in preclinical studies. A study published in Cancer Research reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid have been evaluated in both in vitro and in vivo models. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies supports its safety for clinical evaluation.

To further validate its therapeutic potential, several clinical trials are currently underway to assess the efficacy and safety of 5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid. These trials are focusing on various indications, including inflammatory diseases, viral infections, and cancer. Early results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, 5-(4-chloro-2-fluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2169395-96-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.

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